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Introduction to Rubidium

Rubidium (Rb) is a soft, silvery-white alkali metal in Group 1 of the periodic table with atomic
number 37.[1] Discovered in 1861 by Robert Bunsen and Gustav Kirchhoff through
spectroscopic analysis of the mineral lepidolite, its name originates from the Latin word rubidus,
meaning "deepest red,"” which corresponds to the prominent red lines in its emission spectrum.
[2][3] Like other alkali metals, rubidium is highly reactive, never found in its elemental form in
nature, and tarnishes rapidly upon exposure to air.[4] It reacts violently with water and can
ignite spontaneously in air.[5][6] Naturally occurring rubidium is composed of two isotopes: the
stable 85Rb (72.2%) and the radioactive 8’Rb (27.8%).[1] The latter has a very long half-life of
48.8 billion years, making natural rubidium slightly radioactive.[1][6]

Geochemical Abundance and Distribution

Rubidium is a relatively abundant element in the Earth's crust, with estimates ranging from 35
to 78 parts per million (ppm).[1][7] This makes it more abundant than some well-known metals
like copper, zinc, and lead.[4][6] Despite its relative abundance, rubidium is highly dispersed
and does not form its own distinct minerals.[6] Instead, it is found as a minor component within
other minerals, primarily substituting for potassium due to their similar ionic radii and chemical
properties.[6] As a lithophile element, rubidium readily combines with oxygen and silica,
concentrating in the Earth's crust rather than its core.[4]
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The concentration of rubidium varies across different geological settings. It is found in various
minerals, mineral springs, and seawater.[7] The highest concentrations are typically found in
late-stage magmatic differentiates, such as granitic pegmatites.

Principal Mineral Sources of Rubidium

Rubidium is primarily found in potassium-bearing minerals and is commercially extracted from
a few key sources. The most significant of these are lepidolite, pollucite, and zinnwaldite, which
are often associated with lithium and cesium deposits.[1][2]

. Typical Rubidium Oxide .
Mineral Associated Elements
(Rb20) Content

Lithium (Li), Potassium (K),

Lepidolite 0.3% to 3.5% ) N ]
Aluminum (Al), Silicon (Si)
) Cesium (Cs), Sodium (Na),
Pollucite Traces up to 1% ] - ]
Aluminum (Al), Silicon (Si)
Lithium (Li), Potassium (K),
Zinnwaldite Traces up to 1% Iron (Fe), Aluminum (Al),
Silicon (Si)
] ) Potassium (K), Aluminum (Al),
Leucite Variable trace amounts . )
Silicon (Si)
] ] Potassium (K), Magnesium
Carnallite Variable trace amounts

(Mg), Chlorine (CI)

This table summarizes the typical rubidium content in key minerals. Data sourced from various
geological and chemical references.[1][2][4]

Lepidolite, a lithium-rich mica mineral, is the most common commercial source of rubidium.[1]
[5] It is typically found in granite pegmatites.[8] Pollucite, a zeolite mineral, is the primary ore of
cesium but also contains significant amounts of rubidium.[2] Extensive deposits of pollucite are
found at Bernic Lake, Manitoba.[2] Zinnwaldite, another lithium-bearing mica, also serves as a
source for rubidium.[2] Additionally, some potassium minerals and brines, such as those found
at Searles Lake, California, contain commercially recoverable quantities of rubidium.[2][7]
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Commercial Production and Extraction
Methodologies

The commercial production of rubidium is almost exclusively as a byproduct of lithium and
cesium extraction, primarily from lepidolite.[5][7] The demand for rubidium metal and its
compounds is relatively small, which influences the scale of its production.[7] The extraction
process is complex due to the chemical similarity of rubidium to other alkali metals, particularly
potassium and cesium.

Extraction from Lepidolite Ore

The extraction of rubidium from lepidolite typically follows the processing of the ore for lithium.
The general workflow involves several key stages:

e Mining and Ore Preparation: Lepidolite ore is extracted through open-pit or underground
mining methods.[8] The ore is then crushed and ground to a fine powder to increase the
surface area for subsequent chemical reactions.

¢ Roasting: The powdered lepidolite is roasted, often with sulfuric acid, to convert the alkali
metal aluminosilicates into more soluble sulfates.[8]

¢ Leaching: The roasted material is leached with water to dissolve the alkali metal sulfates,
including those of lithium, potassium, rubidium, and cesium.

» Purification and Separation: This is a multi-step process to separate the various alkali
metals.

o Lithium Removal: Lithium is typically precipitated out of the solution first due to its
economic importance.

o Fractional Crystallization: The remaining solution containing potassium, rubidium, and
cesium is subjected to fractional crystallization. This process exploits the slight differences
in the solubilities of their salts (e.g., alums or chlorides). By carefully controlling the
temperature and concentration, the different alkali metal salts can be selectively
precipitated.
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o Solvent Extraction and lon Exchange: More modern and efficient methods involve solvent
extraction or ion exchange chromatography. These techniques use organic solvents or
resins that have a selective affinity for certain alkali metal ions, allowing for a more precise
separation of rubidium and cesium. A patented method describes using a specific
extraction process under weakly acidic conditions to separate rubidium and cesium from
the post-lithium extraction solution.[9]

The following diagram illustrates a generalized workflow for the extraction of rubidium from
lepidolite.
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Generalized workflow for rubidium extraction from lepidolite ore.
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Preparation of Rubidium Metal

Pure rubidium metal is typically obtained through the reduction of rubidium chloride with
metallic calcium at high temperatures (around 750 °C) and under low pressure.[5]

Analytical Methods for Rubidium Determination

Several analytical techniques are employed for the quantitative determination of rubidium in
geological and chemical samples.

o Flame Atomic Absorption Spectrometry (FAAS): This is a common and reliable method for
determining the concentration of alkali metal ions, including rubidium, in solutions. It can be
used to measure trace impurities of other alkali metals in high-purity rubidium chloride.[10]

e Spectroscopy: As used in its initial discovery, emission spectroscopy can identify rubidium by
its characteristic spectral lines.[3][7]

» X-ray Fluorescence (XRF): A non-destructive technique used for elemental analysis of solid
samples, including the determination of rubidium content in minerals and rocks.[11]

 Inductively Coupled Plasma Mass Spectrometry (ICP-MS): A highly sensitive method for
determining the elemental and isotopic composition of samples.

» Sensitive High-Resolution lon Microprobe (SHRIMP): This instrument is primarily used for
isotopic analysis in geochronology but can also be used for trace element analysis at a
micro-scale in minerals.[12]

Relevance to Drug Development and Biomedical
Research

While the primary industrial applications of rubidium are not in pharmaceuticals, it has specific
uses and areas of research relevant to the biomedical field.

e Rubidium-82 (82Rb) in PET Imaging: The radioactive isotope 82Rb is a positron-emitting
isotope with a short half-life of 76 seconds.[1] It is used as a tracer in Positron Emission
Tomography (PET) scans for myocardial perfusion imaging to assess blood flow to the heart

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://periodic-table.rsc.org/element/37/rubidium
http://beta.chem.uw.edu.pl/chemanal/toc/abs48_1/01jia.pdf
https://www.youtube.com/watch?v=UnpFu5k-o3A
https://www.encyclopedia.com/science-and-technology/chemistry/compounds-and-elements/rubidium
https://royalsocietypublishing.org/doi/10.1098/rsos.250078
https://en.wikipedia.org/wiki/Sensitive_high-resolution_ion_microprobe
https://en.wikipedia.org/wiki/Rubidium
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078869?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

muscle and diagnose coronary artery disease.[13][14][15] &Rb is a potassium analog and is
taken up by the myocardium via the Na+/K+-ATPase pump.[13]

o Tracer for Potassium lon Transport: Rubidium chloride has been used in research to study
the transport of potassium ions in biological systems, as rubidium ions are treated similarly to
potassium ions by cells.[5]

e Brain Tumor Localization: Radioactive isotopes of rubidium have shown a tendency to
accumulate in tumors, which has been explored for the potential localization of brain tumors.

[5]

It is important to note that while rubidium has these specialized applications, it has no known
biological role in the human body and is not a nutritional requirement.[3][16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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